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Compound of Interest

Compound Name: Mnitmt

Cat. No.: B070802

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals interested in utilizing MitoTam, a mitochondria-targeted derivative of
tamoxifen, in their experimental designs. This document outlines the mechanism of action, key
applications, detailed experimental protocols, and data presentation guidelines for MitoTam-
based research projects.

Introduction to MitoTam

MitoTam is a novel compound that selectively targets mitochondria, the powerhouses of the
cell. By accumulating in mitochondria, MitoTam disrupts their normal function, leading to a
cascade of events that can induce cell death, particularly in cancer cells. This targeted
approach makes MitoTam a promising candidate for anti-cancer therapy and a valuable tool for
studying mitochondrial biology.

Mechanism of Action

MitoTam exerts its cytotoxic effects primarily through the induction of mitochondrial dysfunction.
Upon entering the cell, its cationic triphenylphosphonium (TPP+) moiety facilitates its
accumulation within the negatively charged mitochondrial matrix. Inside the mitochondria,
MitoTam inhibits the respiratory chain, leading to a decrease in mitochondrial membrane
potential (AWm), increased production of reactive oxygen species (ROS), and ultimately, the
initiation of the intrinsic apoptotic pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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